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Compound Name: ML67-33

Cat. No.: B15587283 Get Quote

ML67-33: A Technical Guide for Researchers
For researchers, scientists, and drug development professionals, this document provides an in-

depth technical overview of ML67-33, a selective activator of temperature- and mechano-

sensitive two-pore domain potassium (K2P) channels. This guide covers its mechanism of

action, key experimental data, protocols, and supplier information.

Core Mechanism and Biological Activity
ML67-33 is a small molecule that functions as a potent and reversible activator of specific K2P

channels.[1][2] It directly targets the extracellular C-type gate of these channels, which is a

core component of the channel's gating machinery.[1][3] This mechanism of action is distinct

from other known K2P channel modulators.[1]

The primary targets of ML67-33 are:

K2P2.1 (TREK-1)

K2P10.1 (TREK-2)

K2P4.1 (TRAAK)[1]

By activating these channels, ML67-33 increases potassium currents, which can lead to

membrane hyperpolarization. This activity has shown potential therapeutic applications, for

instance, in mouse models of migraine where it has been observed to alleviate pain symptoms

through the activation of TREK-1/2 currents in trigeminal ganglion sensory neurons. Notably,
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ML67-33 demonstrates specificity within the K2P family, showing no significant effect on more

distantly related members such as K2P5.1 (TASK-2), K2P3.1 (TASK-1), K2P9.1 (TASK-3), and

K2P18.1 (TRESK).[1]

Quantitative Data Summary
The following tables summarize the key quantitative data for ML67-33, compiled from supplier

technical data sheets and primary literature.

Table 1: Physicochemical Properties

Property Value Source(s)

Molecular Weight 374.27 g/mol

Formula C₁₈H₁₇Cl₂N₅

CAS Number 1443290-89-8

Purity ≥98% (HPLC) or 99.28% [2]

Solubility Soluble to 100 mM in DMSO

Storage Store at -20°C

Table 2: Biological Activity (EC₅₀ Values)

Target Channel
Experimental
System

EC₅₀ (μM) Source(s)

K₂P2.1 (TREK-1) Xenopus oocytes 21.8 - 29.4

K₂P2.1 (TREK-1) Xenopus oocytes 36.3 ± 1.1 [1]

K₂P2.1 (TREK-1) HEK293T cells 9.7 ± 1.2 [1]

K₂P10.1 (TREK-2) Xenopus oocytes 30.2

K₂P4.1 (TRAAK) Xenopus oocytes 27.3
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Signaling Pathway and Mechanism of Action
The diagram below illustrates the direct activation of K2P channels by ML67-33. The molecule

binds to the extracellular side of the channel, specifically targeting the C-type gate, leading to

channel opening and an increase in potassium ion (K⁺) efflux.
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Caption: Mechanism of ML67-33 action on K2P channels.

Experimental Protocols
The following are summaries of key experimental protocols used in the characterization of

ML67-33, based on the foundational study by Bagriantsev et al. (2013).[1]
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High-Throughput Functional Screen in Saccharomyces
cerevisiae
This assay was employed for the initial discovery of ML67-33 as a K2P channel activator.

Yeast Strain:Saccharomyces cerevisiae strain SGY1528, which is deficient in endogenous

potassium uptake systems, was used.

Expression Plasmids: The yeast was transformed with plasmids to express murine K2P

channels.

Principle: Yeast growth in a low-potassium medium is dependent on the function of the

expressed K2P channels. Activators of these channels promote yeast growth.

Assay Procedure:

Transformed yeast cells were grown in a multi-well plate format.

Library compounds, including the precursor to ML67-33, were added to the wells.

Cell viability and growth were quantified using a resazurin-based assay (Alamar Blue),

with fluorescence measured at 560 nm excitation and 590 nm emission.

Workflow Diagram:

S. cerevisiae
(K+ uptake deficient)

Transformation

K2P Channel Plasmid

Growth in
Low K+ Medium Add ML67-33 Incubation Resazurin Assay Fluorescence

Measurement

Click to download full resolution via product page

Caption: High-throughput screening workflow in yeast.
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Electrophysiology in Xenopus Oocytes and HEK293T
Cells
Electrophysiological recordings were used to confirm and quantify the activity of ML67-33 on

K2P channels.

Expression Systems:

Xenopus laevis oocytes injected with cRNA encoding the K2P channel of interest.

Human Embryonic Kidney (HEK) 293T cells transiently transfected with plasmids encoding

the K2P channel.

Techniques:

Two-Electrode Voltage Clamp (TEVC) for Oocytes: Oocytes were impaled with two

microelectrodes to measure whole-cell currents in response to voltage steps and the

application of ML67-33.

Whole-Cell and Excised Patch-Clamp for HEK293T Cells: This technique was used to

measure currents through the K2P channels in either the whole-cell configuration or in

excised membrane patches, the latter demonstrating that ML67-33 acts directly on the

channel without the need for cytosolic components.[1]

Data Analysis: The current (I) was measured at various concentrations of ML67-33, and the

data were fitted to a modified Hill equation to determine the half-maximal effective

concentration (EC₅₀) and the maximal effect (Eₘₐₓ). The Hill equation used is: I = I_min +

(I_max - I_min) / (1 + 10^((LogEC₅₀ - Log[C]) * H)) where [C] is the concentration of ML67-33
and H is the Hill coefficient.[1]

Supplier and Purchasing Information
ML67-33 is available from several chemical suppliers for research purposes. The following

table provides a summary of some of these suppliers. It is recommended to visit the suppliers'

websites for the most current pricing and availability.

Table 3: Supplier Information
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Supplier Product Number(s) Purity/Formulation Notes

MedChemExpress HY-120348
Purity: 99.28%. Available in

various quantities.

R&D Systems 6886
Purity: ≥98%. Sold by Tocris

Bioscience.

Tocris Bioscience 6886
Purity: ≥98% (HPLC). Available

in multiple sizes.

Cayman Chemical 19998
Purity: ≥98%. Provided as a

crystalline solid.

Selleck Chemicals S8616
Purity: >98%. Available as a

solid powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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